Cas no 907971-17-9 (1-{5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one)

• Product Name: 1-{5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one
• CAS No: 907971-17-9
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 3142524
• PubChem ID: 16459512
• Update Time: 2025-10-24

1-{5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone
• 1-{5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one
• AKOS002336627
• 1-(5,7-Dimethyl-(1,2,4)triazolo(1,5-a)pyrimidin-6-yl)ethan-1-one
• HLB97117
• 907971-17-9
• 1-{5,7-DIMETHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL}ETHANONE
• 994-616-5
• CS-0237933
• 1-{5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethan-1-one
• 1-(5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethan-1-one
• 1-(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone
• G42456
• Z270829122
• EN300-188218
• STK263293

• Inchi： 1S/C9H10N4O/c1-5-8(7(3)14)6(2)13-9(12-5)10-4-11-13/h4H,1-3H3
• InChI Key： ZFXIRWCJPZRNJH-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C)=NC2=NC=NN2C=1C

Computed Properties

• Exact Mass: 190.08546096Da
• Monoisotopic Mass: 190.08546096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-{5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one

Compound CAS No. 907971-17-9: 1-{5,7-Dimethyl-1,2,4-Triazolo[1,5-a]Pyrimidin-6-Yl}Ethan-1-One

The compound with CAS No. 907971-17-9, known as 1-{5,7-Dimethyl-1,2,4-Triazolo[1,5-a]Pyrimidin-6-Yl}Ethan-1-One, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazolopyrimidine derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this compound features a triazolo[1,5-a]pyrimidine ring system substituted with two methyl groups at positions 5 and 7 and an ethanone group at position 6. These structural elements contribute to its stability and reactivity in different chemical environments.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in drug discovery. For instance, researchers have reported that these compounds exhibit potent anti-inflammatory and anticancer activities due to their ability to inhibit specific enzymes and pathways involved in these processes. The presence of the ethanone group in the structure of CAS No. 907971-17-9 further enhances its potential as a lead compound for developing novel therapeutic agents. This group can act as a site for further functionalization or serve as a scaffold for attaching other bioactive moieties.

The synthesis of CAS No. 907971-17-9 involves a multi-step process that typically includes the formation of the triazolo[1,5-a]pyrimidine ring followed by substitution reactions to introduce the methyl and ethanone groups. The synthesis pathway has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

In terms of applications, CAS No. 907971-17-9 has shown promise in materials science as well. Its rigid structure and conjugated system make it suitable for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic properties.

Moreover, recent computational studies have provided insights into the electronic structure and reactivity of CAS No. 907971-17-9. These studies reveal that the compound exhibits favorable electronic communication between the triazolo[1,5-a]pyrimidine core and the ethanone substituent. This property is crucial for its performance in both biological and materials applications.

In conclusion, CAS No. 907971-17-9 represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an attractive candidate for further research and development in drug discovery and materials science.